Cas no 1353953-70-4 (N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride)

• Product Name: N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride
• CAS No: 1353953-70-4
• MF: C₁₃H₂₂ClN₅
• MW: 283.800281047821
• MDL: MFCD21098684
• CID: 2091205
• PubChem ID: 66569840
• Update Time: 2025-11-01

N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride
• N-cyclopropyl-6-[4-(methylamino)piperidin-1-yl]pyrimidin-4-amine,hydrochloride
• CS-0061788
• DB-307788
• N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-aminehydrochloride
• N-CYCLOPROPYL-6-[4-(METHYLAMINO)PIPERIDIN-1-YL]PYRIMIDIN-4-AMINE HYDROCHLORIDE
• AKOS024464139
• N-cyclopropyl-6-[4-(methylamino)piperidin-1-yl]pyrimidin-4-amine;hydrochloride
• Cyclopropyl-[6-(4-methylamino-piperidin-1-yl)-pyrimidin-4-yl]-amine hydrochloride
• AS-73824
• W19377
• 1353953-70-4

• MDL： MFCD21098684
• Inchi： 1S/C13H21N5.ClH/c1-14-10-4-6-18(7-5-10)13-8-12(15-9-16-13)17-11-2-3-11;/h8-11,14H,2-7H2,1H3,(H,15,16,17);1H
• InChI Key： USISEOVFCICYAA-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(N=CN=2)NC2CC2)CCC(CC1)NC

Computed Properties

• Exact Mass: 283.1563734g/mol
• Monoisotopic Mass: 283.1563734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride

Introduction to N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353953-70-4)

N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride, a compound with the CAS number 1353953-70-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. Specifically, it is a derivative of pyrimidine, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous biologically active molecules.

The molecular structure of N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a cyclopropyl group at the N1 position and a piperidine ring linked through an amine group at the 6-position enhances the compound's solubility and bioavailability, making it an attractive candidate for further development. Additionally, the hydrochloride salt form improves its stability and crystallinity, facilitating its use in various pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel small-molecule inhibitors targeting specific biological pathways. Pyrimidine derivatives have been extensively studied for their potential to interact with enzymes and receptors involved in cancer, inflammation, and infectious diseases. The compound N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride has shown promise in preclinical studies as a modulator of kinases and other enzymes implicated in disease progression.

One of the most compelling aspects of this compound is its mechanism of action. The amine group at the 4-position allows for interactions with acidic residues on target proteins, while the piperidine ring provides additional binding pockets. This dual interaction capability enhances binding affinity and selectivity. Furthermore, the cyclopropyl group introduces steric hindrance that can fine-tune interactions with biological targets, potentially reducing off-target effects.

Recent research has highlighted the importance of structure-based drug design in optimizing therapeutic agents. Computational methods such as molecular dynamics simulations and enzyme docking studies have been instrumental in understanding how N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride interacts with its biological targets. These studies have revealed that the compound's binding mode is highly specific, which is crucial for developing drugs with minimal side effects.

The pharmacokinetic properties of this compound are also noteworthy. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This suggests that it could be suitable for oral administration, which would enhance patient compliance compared to injectable formulations. Additionally, its stability under various conditions makes it amenable to formulation into tablets or capsules.

In clinical settings, N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride has been investigated for its potential in treating various conditions. Early-phase trials have demonstrated its efficacy in inhibiting the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. Moreover, its ability to modulate inflammatory responses makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry have been employed to optimize production processes. These methods not only improve efficiency but also enhance scalability, which is essential for large-scale pharmaceutical manufacturing.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous clinical trials. As such, N-Cyclopropyl-6-(4-(methylamino)piperidin-1-yl)pyrimidin-4-amine hydrochloride is being evaluated under stringent guidelines to ensure it meets therapeutic standards before reaching market approval. Collaborative efforts between academic researchers and pharmaceutical companies are critical in advancing this compound through regulatory pathways.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems may further enhance its clinical utility by improving bioavailability or targeting specific tissues within the body. Additionally, combinatorial therapies involving multiple agents could synergize their effects for greater therapeutic outcomes.

In conclusion, N-Cyclopropyl-6-(4-(methylamino)piperidin-1-y]pyrimidin~4-aminc hydrochloride (CAS No. 1353953- 70- 4) stands out as a significant advancement in pharmaceutical chemistry due to its unique structure, promising preclinical data, and favorable pharmacokinetic properties. As research continues to uncover new therapeutic applications, this compound holds considerable potential to improve patient care across multiple medical disciplines.